Cas no 117953-13-6 (5-(1,3-Dioxolan-2-yl)-2-furaldehyde)

• Product Name: 5-(1,3-Dioxolan-2-yl)-2-furaldehyde
• CAS No: 117953-13-6
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD00671521
• CID: 132885
• PubChem ID: 87568845
• Update Time: 2025-10-23

5-(1,3-Dioxolan-2-yl)-2-furaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde,5-(1,3-dioxolan-2-yl)-
• 5-(1,3-Dioxolan-2-yl)-2-furaldehyde
• 5-(1,3-dioxolan-2-yl)furan-2-carbaldehyde
• 5-(1,3-Dioxolan-2-yl)furfural
• XTPZCGOSUHCSQZ-UHFFFAOYSA-N
• D2418
• 5-[1,3]Dioxolan-2-yl-furan-2-carbaldehyde
• 5-(1,3-Dioxolan-2-yl)-2-furaldehyde, AldrichCPR
• T70128
• DTXSID00562219
• MFCD00671521
• SCHEMBL1681058
• AS-62237
• CS-0441656
• AKOS015855737
• 117953-13-6
• A910381

• MDL： MFCD00671521
• Inchi： 1S/C8H8O4/c9-5-6-1-2-7(12-6)8-10-3-4-11-8/h1-2,5,8H,3-4H2
• InChI Key： XTPZCGOSUHCSQZ-UHFFFAOYSA-N
• SMILES： O1CCOC1C1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 48.7

Experimental Properties

• Color/Form: Not determined
• Density: Not available
• Melting Point: 40.0 to 45.0 deg-C
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.538
• PSA: 48.67000
• LogP: 1.13750
• Solubility: Not determined
• Vapor Pressure: Not available

5-(1,3-Dioxolan-2-yl)-2-furaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 5-(1,3-Dioxolan-2-yl)-2-furaldehyde

Introduction to 5-(1,3-Dioxolan-2-yl)-2-furaldehyde (CAS No. 117953-13-6)

5-(1,3-Dioxolan-2-yl)-2-furaldehyde, also known by its CAS number 117953-13-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and chemical research. This compound is characterized by its furan ring and a dioxolane substituent, which confer it with specific reactivity and stability properties.

The molecular formula of 5-(1,3-Dioxolan-2-yl)-2-furaldehyde is C₈H₁₀O₄, and it has a molecular weight of approximately 174.16 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of furfural with ethylene glycol in the presence of an acid catalyst. This synthesis route not only ensures high yields but also allows for the precise control of the reaction conditions, making it a preferred method in both laboratory and industrial settings.

5-(1,3-Dioxolan-2-yl)-2-furaldehyde has been the subject of numerous studies due to its potential as an intermediate in the synthesis of more complex molecules. One of the key areas of research has been its use in the development of novel pharmaceutical agents. For instance, recent studies have explored its role as a precursor in the synthesis of antiviral and anticancer drugs. The dioxolane moiety is known to enhance the solubility and bioavailability of drug candidates, making it an attractive functional group for medicinal chemists.

In addition to its pharmaceutical applications, 5-(1,3-Dioxolan-2-yl)-2-furaldehyde has shown promise in other areas of chemical research. Its unique electronic properties make it a valuable starting material for the synthesis of polymers and materials with specific optical and electronic characteristics. For example, researchers have utilized this compound to develop new types of conductive polymers that could be used in advanced electronic devices and sensors.

The stability and reactivity of 5-(1,3-Dioxolan-2-yl)-2-furaldehyde have also been extensively studied. It is generally stable under normal laboratory conditions but can undergo various chemical transformations when exposed to different reagents. For instance, it can be readily converted into other functionalized furan derivatives through reactions such as hydrogenation, oxidation, and substitution. These transformations are crucial for expanding its utility in synthetic chemistry.

In terms of safety and handling, 5-(1,3-Dioxolan-2-yl)-2-furaldehyde should be stored in a cool, dry place away from strong oxidizing agents and sources of heat. While it is not classified as a hazardous substance under most regulatory frameworks, proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The environmental impact of 5-(1,3-Dioxolan-2-yl)-2-furaldehyde has also been a topic of interest. Studies have shown that it degrades relatively quickly in natural environments under aerobic conditions, reducing the risk of long-term environmental contamination. However, responsible disposal practices are still recommended to minimize any potential ecological impact.

In conclusion, 5-(1,3-Dioxolan-2-yl)-2-furaldehyde (CAS No. 117953-13-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure and properties make it an invaluable tool for researchers seeking to develop new drugs and materials with enhanced performance characteristics. As ongoing research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow even further.